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Abstract

This document provides detailed application notes and protocols for researchers, scientists,
and drug development professionals on the use of the Rhenium-Osmium (Re-Os) radiometric
dating system and the application of iridium isotopes as a powerful tracer for significant
geological and extraterrestrial events. While iridium itself is not directly used for radiometric
dating due to the lack of a suitable long-lived radioactive isotope, its unique geochemical
properties and association with the platinum-group elements (PGESs), including rhenium and
osmium, make it invaluable in geochronology. This guide covers the fundamental principles of
the Re-Os dating method, detailed experimental protocols for sample analysis, and the
interpretative significance of iridium isotopic data.

Introduction: The Role of Iridium and the Re-Os
System in Geochronology

Iridium (Ir) is a very rare element in the Earth's crust but is significantly more abundant in
meteorites.[1] This differential distribution is a cornerstone of its use as a tracer for
extraterrestrial impacts. The most notable example is the iridium anomaly at the Cretaceous-
Paleogene (K-Pg) boundary, which provides strong evidence for a large asteroid impact that
led to a mass extinction event approximately 66 million years ago.[1][2] While not a dating tool
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itself, this iridium layer serves as a precise stratigraphic marker that can be dated using other
radiometric methods on surrounding geological formations.

The primary focus for radiometric dating within this group of elements is the Rhenium-Osmium
(Re-0s) isotopic system. This system is based on the beta decay of Rhenium-187 (*8’Re) to
Osmium-187 (*870s).[3] Both Re and Os are siderophilic (iron-loving) and chalcophilic (sulfur-
loving), making the Re-Os geochronometer particularly effective for dating sulfide minerals and
organic-rich sedimentary rocks, such as black shales.[3][4][5] This provides a valuable tool for
dating geological events that are often not amenable to more common dating methods like
Uranium-Lead (U-Pb) dating in zircons.

Quantitative Data for Re-Os and Iridium Isotopes

The following tables summarize key quantitative data for the Re-Os dating system and the
isotopic composition of iridium.

Table 1: Rhenium-187 Decay System Parameters

Parameter Value Reference(s)
Parent Isotope 187Re [3]

Daughter Isotope 1870s [3]

Half-life (t1/2) 41.6 £ 0.1 billion years [31[6]

Decay Constant (A) 1.666 x 10~ per year [6]

Table 2: Isotopic Abundances of Rhenium, Osmium, and Iridium
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Natural
Element Isotope Abundance Notes Reference(s)
(%)
Rhenium 185Re 37.40 Stable [6][7]
187Re 62.60 Radioactive [61[7]
Osmium 184Qg 0.02 Stable
186Qs 1.59 Stable
Radiogenic &
1870s 1.96
Stable

Stable, used for
188Qg 13.24 o [3]
normalization

1890g 16.15 Stable

1900s 26.26 Stable

1920s 40.78 Stable

Iridium 1)y 37.3 Stable [8]
193¢ 62.7 Stable [8]

Experimental Protocols

Re-Os Dating of Sulfide Minerals and Organic-Rich
Shales

This protocol outlines the major steps for determining the Re-Os age of a suite of co-genetic
samples using the isochron method.

3.1.1. Sample Preparation and Digestion

o Sample Selection: Collect between six and eight samples from the same stratigraphic
interval for isochron analysis to ensure they are co-genetic.[4]
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Crushing and Pulverization: Crush the samples to a fine powder in a clean environment to
avoid contamination.

Isotope Spiking: Accurately weigh an aliquot of the powdered sample and add a precisely
calibrated amount of an isotopic "spike" enriched in 185Re and 1°°Os. This is crucial for
isotope dilution analysis.

Digestion: Place the spiked sample in a sealed Carius tube with reverse aqua regia (a
mixture of HCl and HNOs). Heat the tube at a high temperature to ensure complete
dissolution of the sample and equilibration of the sample and spike isotopes.[9] This step is
critical to prevent the loss of volatile OsOa.

3.1.2. Chemical Separation and Purification

Osmium Separation: Separate Osmium from the sample matrix and from Rhenium via
solvent extraction or micro-distillation.

Rhenium Separation: Purify Rhenium from the remaining solution using anion exchange
chromatography.

3.1.3. Mass Spectrometry Analysis

Instrumentation: Analyze the isotopic compositions of the purified Os and Re using either
Negative Thermal lonization Mass Spectrometry (N-TIMS) or Multi-Collector Inductively
Coupled Plasma Mass Spectrometry (MC-ICP-MS).[3][10] N-TIMS is often the preferred
method for its high precision with small sample sizes.[6]

Measurement:
o For Osmium, measure the isotopic ratios of 13’0s/1880s and 1°°0s/1880s.
o For Rhenium, measure the isotopic ratio of 18°Re/®’Re.

Data Reduction: Calculate the concentrations of Re and Os and the 187Re/1880s and 1870Os/
1885 ratios using the principles of isotope dilution.

3.1.4. Age Calculation
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« Isochron Plot: Plot 1870s/1880s vs. 187Re/1880s for all the analyzed samples.

o Age Determination: The data points should form a straight line (an isochron). The age of the
samples (t) is calculated from the slope (m) of the isochron using the following equation: t =
(2/A) * In(m + 1) where A is the decay constant of 1’Re.

e Initial Osmium Ratio: The y-intercept of the isochron gives the initial 18’Os/*880s ratio at the
time of formation, which can provide information about the source of the Osmium.

Iridium Anomaly Analysis

This protocol describes the general workflow for identifying and quantifying an iridium anomaly
in sedimentary layers.

Sample Collection: Collect samples at high resolution across the geological boundary of
interest (e.g., the K-Pg boundary).

o Sample Digestion: Digest the samples, often using methods similar to those for Re-Os
analysis or other techniques suitable for refractory elements like iridium. Isotope dilution
using an enriched 1°Ir spike can be employed for precise concentration measurements.[11]

e Analysis: Measure the iridium concentration using MC-ICP-MS.[11]

o Data Interpretation: Plot iridium concentration against stratigraphic height. A sharp,
significant increase in iridium concentration relative to background levels indicates an
anomaly.

Visualizations

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1218956?utm_src=pdf-body
https://www.benchchem.com/product/b1218956?utm_src=pdf-body
https://www.benchchem.com/product/b1218956?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2025/ja/d4ja00374h
https://www.benchchem.com/product/b1218956?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2025/ja/d4ja00374h
https://www.benchchem.com/product/b1218956?utm_src=pdf-body
https://www.benchchem.com/product/b1218956?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Rhenium-187 (¥’Re)
Parent Isotope

decays via

Beta Decay (")
ta/2 = 41.6 billion years

produces

Osmium-187 (*870s)
Daughter Isotope

Click to download full resolution via product page

Caption: The Rhenium-Osmium radioactive decay system.
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Caption: Experimental workflow for Re-Os radiometric dating.
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Caption: Logical relationship of the K-Pg boundary iridium anomaly.

Applications and Interpretations

o Dating Ore Deposits: The Re-Os system is a primary tool for dating sulfide ore deposits,
such as those containing molybdenum, copper, nickel, and gold.[3] This is critical for
understanding the processes of ore formation and for mineral exploration.

« Dating Organic-Rich Sedimentary Rocks: Re-Os dating can be applied to black shales to
determine their depositional age.[4][5] This is particularly useful for sedimentary sequences
that lack fossils or other dateable materials.

e Petroleum Geochemistry: The Re-Os system can be used to date the timing of oil generation
and migration.[4]

e Mantle and Crustal Evolution: The initial 1870Os/1880s ratio derived from isochrons provides
insights into the origin of magmas and the evolution of the Earth's mantle and crust.
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e Tracing Extraterrestrial Events: The presence of an iridium anomaly is a key indicator of a
meteorite or asteroid impact.[1] The analysis of iridium concentrations in sedimentary layers
can help identify past impact events and their potential role in geological and biological
history.

o Studying Mantle Processes: Variations in the isotopic ratios of stable iridium isotopes (*°lr/
193]r) in volcanic rocks can be used to trace processes such as mantle melting and the
formation of oceanic crust.[12]

Conclusion

While iridium isotopes are not directly used for radiometric dating, they serve as an
indispensable tracer for catastrophic impact events that have shaped Earth's history. The
closely related Re-Os isotopic system, however, provides a robust geochronometer for dating a
variety of geological materials, particularly sulfide minerals and organic-rich rocks, that are
often challenging to date with other methods. The combined application of iridium analysis and
Re-Os dating offers a powerful toolkit for unraveling the timing and nature of key events in
Earth's past.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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